Cas no 1019604-95-5 ((Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine)

• Product Name: (Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine
• CAS No: 1019604-95-5
• MF: C₁₂H₁₆F₃N
• MW: 231.257353782654
• MDL: MFCD01475301
• CID: 4676383
• Update Time: 2025-10-28

(Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine

• MDL： MFCD01475301
• Inchi： 1S/C12H16F3N/c1-3-9(2)16-8-10-4-6-11(7-5-10)12(13,14)15/h4-7,9,16H,3,8H2,1-2H3
• InChI Key： KOQXKCAXVMYEPV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CNC(C)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 195
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 242.7±35.0 °C at 760 mmHg
• Flash Point: 100.6±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine

(Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine (CAS No. 1019604-95-5): A Comprehensive Overview

(Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine, with the CAS number 1019604-95-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a secondary amine, which contribute to its diverse chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of (Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine.

Chemical Structure and Properties

(Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine is a chiral compound with the molecular formula C₁₃H₁₆F₃N. The presence of the trifluoromethyl group (CF₃) imparts unique electronic and steric properties to the molecule, making it highly valuable in various chemical reactions. The secondary amine functional group further enhances its reactivity and potential for forming coordination complexes with metal ions. The compound is typically synthesized through a multi-step process involving the coupling of a 4-trifluoromethylbenzyl halide with an appropriate amine derivative.

Synthesis Methods

The synthesis of (Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-trifluoromethylbenzyl chloride with 2-amino-butane in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired product. Another approach involves the use of palladium-catalyzed cross-coupling reactions, which can provide higher yields and better stereoselectivity.

Biological Activities and Mechanisms

(Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, studies have demonstrated that it can inhibit the activation of microglia and astrocytes, thereby reducing neuroinflammation and protecting against neuronal damage.

In addition to its neuroprotective properties, (Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine has also been investigated for its potential as an antidepressant agent. Preclinical studies have shown that it can enhance serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that this compound may have therapeutic potential for treating mood disorders such as depression and anxiety.

Clinical Applications and Future Directions

The promising biological activities of (Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine have led to increased interest in its clinical applications. Several preclinical studies have provided strong evidence supporting its efficacy in treating various neurological conditions. However, further research is needed to fully elucidate its mechanisms of action and to evaluate its safety and efficacy in human subjects.

One potential application of this compound is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical studies have shown that it can reduce beta-amyloid plaque formation and improve cognitive function in animal models of AD. These findings highlight the potential of (Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine as a novel therapeutic agent for AD.

In conclusion, (Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine (CAS No. 1019604-95-5) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.